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Compound of Interest

Compound Name: Azure II

CAS No.: 37247-10-2

Cat. No.: B1224842

Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

histological and cytological staining reagents is paramount. Azure II is a critical component in a

variety of polychromatic staining methods, most notably in hematology and for staining thin

sections of embedded tissues. This guide provides an in-depth look at the composition of

Azure II, its chemical properties, and detailed protocols for its application.

Core Composition of Azure II
Azure II is not a single chemical entity but a specifically formulated mixture of two thiazine

dyes: Azure B (also known as Azure I) and Methylene Blue.[1][2][3] These components are

present in equal ratios, a formulation that is crucial for achieving the differential staining

patterns characteristic of Romanowsky-type stains.[1][2][3]

When combined with Eosin Y, Azure II forms Azure II Eosinate, a key ingredient in Giemsa

and Romanowsky-Giemsa stains, widely used for staining blood and bone marrow smears.[4]

[5] The characteristic purple color of cell nuclei in these stains is a result of the molecular

interaction between Eosin Y and the Azure B-DNA complex.[6][7][8]
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Quantitative Data of Azure II Components
The table below summarizes the key chemical and physical properties of the constituent dyes

of Azure II.

Component Chemical Formula
Molecular Weight (
g/mol )

Colour Index
Number

Azure B C₁₅H₁₆ClN₃S 305.83 52010

Methylene Blue C₁₆H₁₈ClN₃S 319.85 52015

Chemical Structures and Signaling Pathway
The staining mechanism of Azure II, particularly in the context of a Romanowsky stain, relies

on the differential binding of its cationic (basic) thiazine components and the anionic (acidic)

Eosin Y to cellular structures. The Azure B and Methylene Blue cations bind to acidic

components like the phosphate groups of DNA in the nucleus, staining them blue to purple.

Eosin Y, conversely, binds to basic components such as hemoglobin in red blood cells and

eosinophilic granules, staining them pink to red.
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Azure II Stain Composition

Application in Romanowsky Staining
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Caption: Composition and staining pathway of Azure II in a Romanowsky stain.
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Experimental Protocols
The following are detailed methodologies for the preparation of Azure II-containing staining

solutions and their application in hematology and histology.

Protocol 1: Preparation and Use of Azure II-Eosin Y
Staining Solution for Blood Smears
This protocol is adapted for the preparation of a Romanowsky-type stain for peripheral blood

and bone marrow smears.

Materials:

Azure II powder

Eosin Y powder

Methanol, anhydrous

Magnetic stirrer and stir bar

Filter paper

Volumetric flasks and graduated cylinders

Coplin jars or a staining rack

Phosphate buffer, pH 6.8

Distilled water

Procedure:

Staining Solution Preparation:

Dissolve 0.06 g of Azure II powder and 0.06 g of Eosin Y powder in 100 ml of anhydrous

methanol in a clean, dry flask.[6]
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Stir the solution using a magnetic stirrer for 60 minutes.[6]

Allow the solution to stand for 5 days to ensure complete dissolution and maturation of the

stain.[6]

Filter the solution before use.[6]

Blood Smear Staining:

Prepare thin blood smears on clean glass slides and allow them to air dry completely.

Fix the smears by immersing them in anhydrous methanol for approximately 1 minute.

Flood the slide with the Azure II-Eosin Y staining solution and allow it to stand for 2 to 3

minutes.

Add an equal volume of phosphate buffer (pH 6.8) to the slide and mix gently by blowing

on the surface.

Allow the stain-buffer mixture to remain on the slide for 5 to 10 minutes. A metallic sheen

should form on the surface.

Rinse the slide thoroughly with distilled water.

Wipe the back of the slide clean and allow it to air dry in a vertical position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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